Cas no 5565-36-6 (1,4-Benzenediboronic Acid Bis(Neopentyl Glycol) Ester)

• Product Name: 1,4-Benzenediboronic Acid Bis(Neopentyl Glycol) Ester
• CAS No: 5565-36-6
• MF: C₁₆H₂₄B₂O₄
• MW: 301.981365203857
• MDL: MFCD01075726
• CID: 85393
• PubChem ID: 23005407
• Update Time: 2025-04-18

1,4-Benzenediboronic Acid Bis(Neopentyl Glycol) Ester Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediboronic acid bis(neopentyl glycol) cyclic ester
• 1,4-Benzenediboronic acid bis-2,2-dimethyltrimethylene cyclic ester~2,2-(1,4-Phenylene)bis(5,5-dimethyl-1,3,2-dioxaborinane)
• 2-[4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)phenyl]-5,5-dimethyl-1,3,2-dioxaborinane
• 1,4-BENZENEDIBORONIC ACID BIS(NEOPENTYL GLYCOL) ESTER
• 2,2'-benzene-1,4-diylbis(5,5-dimethyl-1,3,2-dioxaborinane)
• 1,4-Bis(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)benzene
• 2,2'-(1,4-Phenylene)bis[5,5-dimethyl-1,3,2-dioxaborinane]
• 1,4-Benzenediboronic acid bis(neopentyl glycol)ester
• C16H24B2O4
• VB10489
• N848
• 1,4-Benzenediboronic acid bisneopentylglycol cyclic ester
• 1,4-Bis(5,5-di
• FT-0606764
• SCHEMBL4264297
• MFCD01075726
• CS-W000947
• D95314
• AKOS004115036
• 2,2'-(1,4-phenylene)bis(5,5-dimethyl-1,3,2-dioxaborinane)
• B6050
• AS-15067
• 5565-36-6
• DTXSID40629653
• HEPTALDEHYDESODIUMBISULFITE
• 1,4-Benzenediboronic Acid Bis(Neopentyl Glycol) Ester

• MDL： MFCD01075726
• Inchi： 1S/C16H24B2O4/c1-15(2)9-19-17(20-10-15)13-5-7-14(8-6-13)18-21-11-16(3,4)12-22-18/h5-8H,9-12H2,1-4H3
• InChI Key： XDODHEZHZCJSML-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(B3OCC(C)(C)CO3)=CC=2)OCC(C)(C)C1
• BRN： 2952607

Computed Properties

• Exact Mass: 302.18600
• Monoisotopic Mass: 302.1860696g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 36.9

Experimental Properties

• Color/Form: Not determined
• Density: 1.05
• Melting Point: 233.0 to 237.0 deg-C
• Boiling Point: 425.7 °C at 760 mmHg
• Flash Point: 211.3 °C
• Refractive Index: 1.493
• PSA: 36.92000
• LogP: 1.22300
• Solubility: Not determined

1,4-Benzenediboronic Acid Bis(Neopentyl Glycol) Ester Security Information

• Safety Instruction： S22-S24/25
• Safety Term：S22;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters